Cas no 1040657-94-0 (N-[4-(diethylamino)-2-methylphenyl]-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide)

• Product Name: N-[4-(diethylamino)-2-methylphenyl]-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide
• CAS No: 1040657-94-0
• MF: C₂₂H₂₄FN₃O₂S
• MW: 413.508267402649
• CID: 5384260
• Update Time: 2025-07-09

N-[4-(diethylamino)-2-methylphenyl]-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(Diethylamino)-2-methylphenyl]-2-[[5-(4-fluorophenyl)-2-oxazolyl]thio]acetamide
• N-[4-(diethylamino)-2-methylphenyl]-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C22H24FN3O2S/c1-4-26(5-2)18-10-11-19(15(3)12-18)25-21(27)14-29-22-24-13-20(28-22)16-6-8-17(23)9-7-16/h6-13H,4-5,14H2,1-3H3,(H,25,27)
• InChI Key： VRFICSHFXGWXGP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N(CC)CC)C=C1C)(=O)CSC1=NC=C(C2=CC=C(F)C=C2)O1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.77±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on N-[4-(diethylamino)-2-methylphenyl]-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide

N-[4-(Diethylamino)-2-Methylphenyl]-2-{[5-(4-Fluorophenyl)-1,3-Oxazol-2-Yl]Sulfanyl}Acetamide (CAS No. 1040657-94-0)

The compound N-[4-(diethylamino)-2-methylphenyl]-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide, with the CAS registry number 1040657-94-0, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate structure, which includes a diethylamino group, a methyl-substituted phenyl ring, and a 1,3-oxazole moiety linked via a sulfanyl group to an acetamide functional group.

Recent studies have highlighted the potential of this compound as a promising candidate in drug development, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the diethylamino group and the methyl-substituted phenyl ring contributes to its lipophilic properties, which are essential for crossing the blood-brain barrier (BBB). Additionally, the 1,3-oxazole ring introduces unique electronic properties that enhance the compound's ability to interact with specific biological targets.

One of the most notable advancements in the research of this compound involves its application as a modulator of histone acetyltransferases (HATs). Histone acetyltransferases play a critical role in chromatin remodeling and gene expression regulation. By inhibiting or activating these enzymes, this compound has shown potential in modulating gene expression patterns associated with neurodegenerative conditions. Recent preclinical trials have demonstrated its ability to reduce amyloid-beta plaques in transgenic mouse models of Alzheimer's disease.

The synthesis of N-[4-(diethylamino)-2-methylphenyl]-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the diethylamino-substituted phenyl ring through Friedel-Crafts alkylation and the construction of the 1,3-oxazole ring via a modified Paal-Knorr synthesis. The final step involves coupling the sulfanyl group with the acetamide moiety under mild conditions to ensure optimal yield and purity.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles when administered orally. Its bioavailability is enhanced by its lipophilic nature, which allows for efficient uptake across cellular membranes. However, further studies are required to optimize its half-life and reduce potential off-target effects.

The environmental impact of this compound has also been a topic of recent research. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This makes it a more sustainable option compared to other similar compounds that are resistant to biodegradation.

In conclusion, N-[4-(diethylamino)-2-methylphenyl]-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide (CAS No. 1040657-94-0) represents a significant advancement in medicinal chemistry due to its unique structural features and promising therapeutic applications. Continued research into its mechanisms of action, pharmacokinetics, and environmental fate will undoubtedly pave the way for its clinical translation and broader industrial applications.